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Compound of Interest

Compound Name: THP-CH3-ethyl propionate

Cat. No.: B3351408 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of THP-CH3-ethyl propionate (CAS 3539-40-0)

This document provides essential safety information and detailed procedural guidance for the

proper disposal of THP-CH3-ethyl propionate, chemically identified as ethyl 2-(tetrahydro-2H-

pyran-2-yloxy)propanoate. As a component used in the synthesis of Proteolysis-Targeting

Chimeras (PROTACs), adherence to strict safety and disposal protocols is imperative to ensure

laboratory safety and environmental protection.[1][2][3][4][5][6]

Disclaimer: A specific Safety Data Sheet (SDS) for THP-CH3-ethyl propionate (CAS 3539-40-

0) was not located. The following guidance is based on the safety information for a structurally

related compound, Ethyl (2R)-2-hydroxy-3-(2-((tetrahydro-2H-pyran-2-

yl)oxy)phenyl)propanoate, and general safety protocols for PROTAC linkers and related

chemical waste.[1] Users are strongly advised to consult with their institution's Environmental

Health and Safety (EHS) department for specific disposal requirements.

Key Safety and Physical Data
Due to the absence of a specific SDS, a comprehensive table of quantitative data cannot be

provided. However, based on structurally similar compounds and general chemical principles,

the following information should be considered.
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Property
Anticipated
Characteristics

Citation

Physical State Liquid [1]

Solubility
Likely soluble in organic

solvents.
[1]

Hazards

May cause skin, eye, and

respiratory irritation. Handle

with appropriate personal

protective equipment.

[1]

Proper Disposal Procedures
The disposal of THP-CH3-ethyl propionate and materials contaminated with it must be

managed as hazardous chemical waste.

Step 1: Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure you are wearing the appropriate PPE:

Eye Protection: Safety glasses with side-shields or chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or other protective clothing.

Step 2: Waste Segregation and Collection
Waste Container: Use a designated, leak-proof, and clearly labeled hazardous waste

container. The container must be compatible with the chemical.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "THP-CH3-ethyl propionate," and the associated hazards (e.g., Irritant).

Collection:
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Liquid Waste: Collect all solutions containing THP-CH3-ethyl propionate in the

designated liquid hazardous waste container.

Solid Waste: Any materials contaminated with THP-CH3-ethyl propionate (e.g., pipette

tips, gloves, absorbent pads) should be collected in a separate, clearly labeled solid

hazardous waste container.

Step 3: Storage Pending Disposal
Store the sealed hazardous waste containers in a designated and secure satellite

accumulation area.

Ensure the storage area is well-ventilated and away from incompatible materials.

Step 4: Final Disposal
Arrange for the collection and disposal of the hazardous waste through your institution's

licensed hazardous waste contractor.

Do not dispose of THP-CH3-ethyl propionate down the drain or in regular trash.

Optional Chemical Inactivation (for specialized
laboratories with EHS approval)
For laboratories equipped and approved for chemical inactivation of hazardous waste, the

following general principles for the degradation of complex organic molecules may be

considered. These procedures must be performed in a chemical fume hood with appropriate

PPE.

Oxidative Degradation: The use of strong oxidizing agents like sodium hypochlorite (bleach)

can degrade some organic molecules. However, the reaction byproducts must be

considered, and the final solution should still be disposed of as hazardous waste.

Hydrolytic Degradation: Strong acids or bases can hydrolyze ester functionalities within the

molecule. This process also requires careful handling and disposal of the resulting waste

stream as hazardous.
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Note: Chemical inactivation should only be performed by trained personnel with a thorough

understanding of the potential reactions and hazards involved, and with the explicit approval of

their institution's EHS department.

Experimental Workflow for Disposal

Figure 1: Disposal Workflow for THP-CH3-ethyl propionate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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